Cas no 127958-62-7 (5,5-Dimethylmorpholin-3-one)

• Product Name: 5,5-Dimethylmorpholin-3-one
• CAS No: 127958-62-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD10040125
• CID: 1076923
• PubChem ID: 20063801
• Update Time: 2025-07-23

5,5-Dimethylmorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethylmorpholin-3-one
• 3-morpholinone,5,5-dimethyl
• 5,5-DIMETHYL-MORPHOLIN-3-ONE
• 5,5-dimethyl-3-morpholinone
• 3-morpholinone, 5,5-dimethyl-
• SY045284
• Z9377
• BB 0262143
• NS-01044
• EN300-317235
• DB-107235
• A921452
• MFCD10040125
• ALBB-013323
• SCHEMBL14290806
• AKOS005174108
• Z1198274805
• CS-0146687
• 127958-62-7
• AC2025

• MDL： MFCD10040125
• Inchi： 1S/C6H11NO2/c1-6(2)4-9-3-5(8)7-6/h3-4H2,1-2H3,(H,7,8)
• InChI Key： UMKITYNQJPXUST-UHFFFAOYSA-N
• SMILES： O1CC(NC(C)(C)C1)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: -0.2

Experimental Properties

• PSA: 38.33000
• LogP: 0.24020

5,5-Dimethylmorpholin-3-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 5,5-Dimethylmorpholin-3-one

Introduction to 5,5-Dimethylmorpholin-3-one (CAS No: 127958-62-7)

5,5-Dimethylmorpholin-3-one, identified by the Chemical Abstracts Service Number (CAS No) 127958-62-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the morpholine derivative class, characterized by its unique structural framework and potential biological activities. The presence of two methyl groups at the 5-position of the morpholine ring and a carbonyl group at the 3-position imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 5,5-Dimethylmorpholin-3-one consists of a six-membered oxygen-containing heterocycle (morpholine) with two alkyl substituents and a ketone functional group. This configuration contributes to its versatility in chemical reactions, enabling its use as a building block for more complex molecules. The compound’s solubility profile, reactivity, and stability under various conditions are critical factors that influence its applicability in synthetic pathways and biological assays.

In recent years, 5,5-Dimethylmorpholin-3-one has garnered attention in academic and industrial research due to its potential applications in drug discovery. Its structural motif is reminiscent of several pharmacologically active agents, suggesting that it may serve as a precursor or scaffold for developing novel therapeutic compounds. Specifically, researchers have explored its utility in synthesizing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases.

One of the most compelling aspects of 5,5-Dimethylmorpholin-3-one is its role as an intermediate in the preparation of small-molecule inhibitors targeting protein-protein interactions. These interactions are often dysregulated in diseases such as cancer and neurodegenerative disorders. By modifying the core morpholine scaffold, chemists can fine-tune the binding affinity and selectivity of derived compounds toward specific biological targets. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases by mimicking natural substrates or blocking ATP binding pockets.

The synthesis of 5,5-Dimethylmorpholin-3-one typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary substituents. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Additionally, green chemistry principles have been applied to minimize waste and improve atom economy during synthesis.

From a pharmacological perspective, 5,5-Dimethylmorpholin-3-one has shown promise in preclinical studies as a modulator of enzyme activity. Its ability to interact with hydrophobic pockets on protein surfaces makes it an attractive candidate for designing drugs with enhanced bioavailability. Furthermore, computational modeling has been employed to predict how structural modifications might affect the compound’s pharmacokinetic properties, such as solubility and metabolic stability.

The impact of 5,5-Dimethylmorpholin-3-one extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly leveraging this compound to develop next-generation therapeutics with improved efficacy and reduced side effects. Its versatility allows for rapid screening of analogs using high-throughput techniques, accelerating the drug discovery pipeline. As a result, collaborations between academic institutions and industry partners have become more frequent to explore new derivatives and their potential therapeutic uses.

In conclusion, 5 , 5 - Dimethylmorpholin - 3 - one ( CAS No: 127958 - 62 - 7 ) represents a fascinating compound with broad implications in medicinal chemistry. Its unique structural features offer opportunities for innovation in drug design targeting various diseases. As research progresses , further insights into its mechanisms of action will likely emerge , paving the way for novel treatments that address unmet medical needs . The continued exploration of this scaffold underscores its importance as a cornerstone in modern pharmaceutical development.